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Compound of Interest

Compound Name: N-(2-bromophenyl)formamide

Cat. No.: B160853

This guide provides a comprehensive overview of 2'-bromoformanilide, a versatile chemical
intermediate. Tailored for researchers, scientists, and professionals in drug development, this
document delves into the compound's historical context, synthesis, chemical and physical
properties, and its emerging applications in organic and medicinal chemistry.

Introduction and Historical Context

While a specific, documented discovery of 2'-bromoformanilide is not readily found in seminal
literature, its existence is a logical extension of the well-established chemistry of formanilides.
Formanilides, amides derived from anilines, have been known since the 19th century. The
classical synthesis involves the reaction of an aniline with formic acid at elevated temperatures.
Given the availability of 2-bromoaniline as a starting material, it is highly probable that 2'-
bromoformanilide was first synthesized via this straightforward formylation reaction. The
importance of halogenated organic compounds as synthetic intermediates has long been
recognized, making compounds like 2'-bromoformanilide valuable building blocks in the
synthesis of more complex molecules.[1][2]

Synthesis and Characterization

The primary and most direct route to 2'-bromoformanilide is the N-formylation of 2-
bromoaniline. This reaction can be achieved through several methods, with the use of formic
acid being the most common and economical.
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Synthesis via Formic Acid

The reaction between 2-bromoaniline and formic acid proceeds via a nucleophilic acyl
substitution mechanism. The lone pair of electrons on the nitrogen atom of the aniline attacks
the carbonyl carbon of formic acid, followed by the elimination of a water molecule to form the
amide bond.

Reaction Scheme:
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A general reaction scheme for the synthesis of 2'-bromoformanilide.
Experimental Protocol:[3][4][5]

A detailed, step-by-step methodology for the synthesis of 2'-bromoformanilide is as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine 2-bromoaniline (1 equivalent) and toluene.

» Addition of Formic Acid: To this mixture, add a slight excess of 85-90% formic acid (1.2-2.0
equivalents).

o Azeotropic Water Removal: Heat the reaction mixture to reflux. The water generated during
the reaction will be removed azeotropically with toluene and collected in the Dean-Stark trap.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material (2-bromoaniline) is consumed. This typically takes 4-9 hours.
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[3]
o Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent

can be removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water or ether/petroleum ether, to yield 2'-bromoformanilide as a
solid.

Causality Behind Experimental Choices:

o Toluene and Dean-Stark Trap: The use of toluene as a solvent allows for the azeotropic
removal of water. This is crucial as the formylation reaction is a reversible equilibrium. By
removing water, the equilibrium is shifted towards the product side, thus increasing the yield.

[4]

o Excess Formic Acid: A slight excess of formic acid is used to ensure the complete conversion
of the 2-bromoaniline.

e Recrystallization: This purification technique is effective for obtaining high-purity crystalline
solids by separating the desired compound from impurities.

Characterization and Properties

2'-Bromoformanilide is a white to off-white crystalline solid. Its identity and purity can be
confirmed using various analytical techniques.

Physicochemical Properties:
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Property Value Source
Molecular Formula C7HeBrNO [6]
Molecular Weight 200.03 g/mol [6]
Melting Point 88-92 °C [6]
White to off-white crystalline
Appearance .
solid
- Soluble in organic solvents like
Solubility

ethanol, ether, and hot water.

Spectral Data:

¢ H NMR and 3C NMR: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool
for structural elucidation. The NMR spectra of 2'-bromoformanilide would show characteristic
peaks for the aromatic protons, the formyl proton, and the aromatic carbons.[7]

« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for the N-H stretching, C=0 stretching of the amide group, and C-Br stretching.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound, with the characteristic isotopic pattern of bromine being observable.

Applications in Organic Synthesis and Medicinal
Chemistry

2'-Bromoformanilide is a valuable intermediate in the synthesis of a variety of more complex
molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the
bromine atom and the formamide group provides two reactive handles for further chemical
transformations.

Precursor for Heterocyclic Synthesis

The N-(2-bromophenyl) moiety is a key structural feature in several biologically active
heterocyclic compounds. 2'-Bromoformanilide can serve as a starting material for the synthesis
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of quinolines, benzodiazepines, and other fused heterocyclic systems. The bromine atom can
participate in various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to
introduce new carbon-carbon or carbon-heteroatom bonds.

lllustrative Workflow for Heterocycle Synthesis:
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A generalized workflow for the use of 2'-bromoformanilide in heterocyclic synthesis.

Role in Medicinal Chemistry

Halogenated aromatic compounds are prevalent in many pharmaceutical drugs. The bromine
atom in 2'-bromoformanilide can act as a lipophilic group, potentially improving the compound's
ability to cross cell membranes. It also provides a site for metabolic transformations or for
forming specific interactions with biological targets.
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While direct therapeutic applications of 2'-bromoformanilide itself are not reported, its structural
motif is found in compounds with diverse pharmacological activities. For instance, derivatives of
N-(bromophenyl) amides and acetamides have been investigated for their potential as
antidiabetic and antimicrobial agents.[8][9] Furthermore, the N-(2-bromophenyl) group is a
component of AT-1001, a potent a3[34 nicotinic antagonist that has been studied for its potential
to interrupt addiction cycles.[10] This highlights the potential of 2'-bromoformanilide as a key
building block in the discovery of new therapeutic agents.

Safety and Handling

2'-Bromoformanilide is classified as harmful if swallowed and may cause an allergic skin
reaction.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling this compound. Work should be conducted in a
well-ventilated fume hood.

Conclusion

2'-Bromoformanilide, while not a compound of household recognition, holds significant
importance as a versatile chemical intermediate. Its straightforward synthesis from readily
available starting materials, combined with the synthetic handles offered by its bromine and
formamide functionalities, makes it a valuable tool for organic and medicinal chemists. As the
demand for novel pharmaceuticals and functional materials continues to grow, the utility of
such well-defined building blocks is poised to increase, ensuring that 2'-bromoformanilide will
continue to play a role in the advancement of chemical synthesis.

References

e Royal Society of Chemistry. (2018). Supporting Information. [Link][7]
o Wikipedia. (2023). Formanilide. Retrieved from [Link][1][2]

e Hossein, Y. et al. (2009). A Practical and Convenient Procedure for the N-Formylation of
Amines Using Formic Acid. Bulletin of the Korean Chemical Society, 30(7), 1660-1662. [Link]

[5]

o Stalick, W. M., & Stenberg, V. I. (2010). Formylation of Amines. Organic Reactions, 1-13.
[Link][4]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9700480/
https://www.researchgate.net/publication/230629399_The_Discovery_of_N-5-4-Bromophenyl-6-2-5-bromo-2-pyrimidinyloxyethoxy-4-pyrimidi_nyl-N_'-propylsulfamide_Macitentan_an_Orally_Active_Potent_Dual_Endothelin_Receptor_Antagonist
https://www.reddit.com/r/OrganicChemistry/comments/x0i2e6/synthesis_of_n2bromophenyl9methyl9azabicyclo331/?rdt=49130
https://www.sigmaaldrich.com/SG/en/product/aldrich/630993
https://www.rsc.org/suppdata/c8/ob/c8ob00339a/c8ob00339a1.pdf
https://www.rsc.org/suppdata/c8/ob/c8ob00490k/c8ob00490k1.pdf
https://en.wikipedia.org/wiki/Formanilide
https://en.wikipedia.org/wiki/Formanilide
https://nl.wikipedia.org/wiki/Formanilide
https://www.researchgate.net/publication/251871277_A_Practical_and_Convenient_Procedure_for_the_N-Formylation_of_Amines_Using_Formic_Acid
https://www.researchgate.net/publication/315683668_A_Practical_and_Convenient_Procedure_for_the_N-Formylation_of_Amines_Using_Formic_Acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3091767/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270999/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fatima, A., et al. (2022). Design, Synthesis and Pharmacological Evaluation of 2-(3-Benzoyl-
4-Hydroxy-1,1-Dioxido-2H-Benzo[e][6][ 7]thiazin-2-yl)-N-(2-Bromophenyl) Acetamide as
Antidiabetic Agent. Drug Design, Development and Therapy, 16, 3937-3953. [Link][8]

Organic Syntheses. (n.d.). n-methylformanilide. Retrieved from [Link]

Cho, Y. S, et al. (2003). A Practical and Convenient Procedure for the N-Formylation of
Amines Using Formic Acid. Typeset.io. [Link][3]

Wikipedia. (n.d.). Formanilide. Retrieved from [Link][1][2]

K. A. Al-Ghamdi, et al. (2018). Rapid Synthesis of N-[1-(4-bromophenyl)ethyl]-N-
methylformamide. Journal of Student Research. [Link]

MDPI. (2020). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-
carboxamide. Molbank, 2020(4), M1163. [Link]

Dawane, B. S, et al. (2011). Clean and Green Approach for N-formylation of Amines using
Formic acid under neat reaction condition. Archives of Applied Science Research, 3(3), 246-
251. [Link][11]

Chapman, N. B., & Clarke, K. (1971). Bromination and Vilsmeier—Haack formylation of 6,7-
dihydrobenzo[b]-thiophen-4(5H)-one. Journal of the Chemical Society C: Organic, 915-919.
[Link]

Google Patents. (n.d.). CN101475501B - Preparation method of N-methyl formyl aniline.
Google Patents. (n.d.). CN102942500A - Preparation method of N-formamide compound.
Google Patents. (n.d.). CN101747223B - Method for preparing N-formanilide.

SpectraBase. (n.d.). N-Methyl-N-(bromophenyl)formamide. Retrieved from [Link]

Iglarz, M., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-
pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active,
Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-
7861. [Link][9]

Zhao, T.-X., et al. (2017). Supporting Information For Catalyst-free N-formylation of amines
using BH3NH3 and CO2 at mild conditions. The Royal Society of Chemistry. [Link]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/630993
https://www.rsc.org/suppdata/c8/ob/c8ob00490k/c8ob00490k1.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9686036/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9700480/
http://www.orgsyn.org/demo.aspx?prep=cv3p0601
https://typeset.io/papers/a-practical-and-convenient-procedure-for-the-n-formylation-29k0z1x6qv
https://scispace.com/pdf/a-practical-and-convenient-procedure-for-the-n-formylation-15ol0x9k58.pdf
https://nl.wikipedia.org/wiki/Formanilide
https://en.wikipedia.org/wiki/Formanilide
https://nl.wikipedia.org/wiki/Formanilide
https://jscholar.ssu.edu/cgi/viewcontent.cgi?article=1041&context=ssujour
https://www.mdpi.com/1422-8599/2020/4/M1163
https://www.scholarsresearchlibrary.com/articles/clean-and-green-approach-for-n-formylation-of-amines-using-formic-acid-under-neat-reaction-condition.pdf
https://www.scholarsresearchlibrary.com/articles/clean-and-green-approach-for-nformylation-of-amines-using-formic-acid-under-neat-reaction-condition.pdf
https://pubs.rsc.org/en/content/articlelanding/1971/j3/j39710000915
https://spectrabase.com/spectrum/8Fp2YbBDdm9
https://www.researchgate.net/publication/230600493_The_Discovery_of_N-5-4-Bromophenyl-6-2-5-bromo-2-pyrimidinyloxyethoxy-4-pyrimidi_nyl-N'-propylsulfamide_Macitentan_an_Orally_Active_Potent_Dual_Endothelin_Receptor_Antagonist
https://www.researchgate.net/publication/230629399_The_Discovery_of_N-5-4-Bromophenyl-6-2-5-bromo-2-pyrimidinyloxyethoxy-4-pyrimidi_nyl-N_'-propylsulfamide_Macitentan_an_Orally_Active_Potent_Dual_Endothelin_Receptor_Antagonist
https://www.rsc.org/suppdata/c7/gc/c7gc01252a/c7gc01252a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reddit. (2022). Synthesis of (N-(2-bromophenyl)-9-methyl-9-azabicyclo[3.3.1] nonan-3-
amine), the most potent known a3b4 nicotinic antagonist, addiction cycle interrupter.
Retrieved from [Link][10]

e NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. Retrieved from [Link]

e Mahajan, N. D., & Jain, N. (2022). Synthesis of heterocyclic compounds and their utilities in
the field biological science. Journal of Advanced Scientific Research, 13(05), 01-07. [Link]

e Basavaiah, D., & Rao, A. J. (2018). Carbocyclic and Heterocyclic Compounds: Baylis-
Hillman Reaction. International Journal for Research in Engineering Application &
Management, 4(3), 1-5. [Link]

e Al-Issa, S. A. (2008). Facile synthesis of heterocycles via 2-picolinium bromide and
antimicrobial activities of the products. Molecules, 13(5), 1066-1077. [Link]

e Bolli, M. H., et al. (2012). The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-
pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an Orally Active,
Potent Dual Endothelin Receptor Antagonist. Journal of Medicinal Chemistry, 55(17), 7849-
7861. [Link]

e Wengryniuk, S. E., et al. (2013). Regioselective bromination of fused heterocyclic N-oxides.
Organic Letters, 15(4), 792-795. [Link]

e Wang, B. J., & Groziak, M. P. (2016). Recent Developments in the Chemistry of Boron
Heterocycles. Advances in Heterocyclic Chemistry, 118, 47-98. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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